Cas no 2005754-97-0 (2-(4-Bromophenyl)cyclopentan-1-ol)

2-(4-Bromophenyl)cyclopentan-1-ol is a brominated cyclopentanol derivative that serves as a versatile intermediate in organic synthesis. Its structure, featuring a cyclopentyl ring substituted with a hydroxyl group and a 4-bromophenyl moiety, makes it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling efficient derivatization. The hydroxyl group further allows for functionalization via esterification or oxidation. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined structure and reactivity profile make it a useful building block for targeted molecular design.

2-(4-Bromophenyl)cyclopentan-1-ol structure

2005754-97-0 structure

Product Name:2-(4-Bromophenyl)cyclopentan-1-ol

CAS No:2005754-97-0

MF:C₁₁H₁₃BrO

MW:241.124322652817

CID:5565116

PubChem ID:18006309

Update Time:2026-03-11

2-(4-Bromophenyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2005754-97-0
- EN300-1625982
- SCHEMBL4606519
- 2-(4-bromophenyl)cyclopentan-1-ol
- 2-(4-Bromophenyl)cyclopentan-1-ol
- Inchi： 1S/C11H13BrO/c12-9-6-4-8(5-7-9)10-2-1-3-11(10)13/h4-7,10-11,13H,1-3H2
- InChI Key： ONGMKAURCOGHPU-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1CCCC1O

Computed Properties

Exact Mass: 240.01498g/mol
Monoisotopic Mass: 240.01498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 20.2Å²

2-(4-Bromophenyl)cyclopentan-1-ol Pricemore >>

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